Cas no 885273-29-0 (1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)-)

1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)- is a heterocyclic compound combining an indole core with a dihydrothiopyran moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The indole scaffold is known for its prevalence in bioactive molecules, while the thiopyran ring enhances structural diversity and potential reactivity. This compound is particularly useful in the development of novel pharmacophores due to its ability to participate in diverse chemical transformations. Its stability and synthetic accessibility further contribute to its utility in medicinal chemistry and material science applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)- structure
885273-29-0 structure
Product Name:1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)-
CAS No:885273-29-0
MF:C13H13NS
MW:215.31402182579
CID:710998
PubChem ID:53408057
Update Time:2025-10-07

1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)-
    • 5-(3,6-Dihydro-2H-thiopyran-4-yl)-1H-indole
    • 1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)
    • FT-0749608
    • 885273-29-0
    • DTXSID90696158
    • SB39412
    • DB-077506
    • Inchi： 1S/C13H13NS/c1-2-13-12(3-6-14-13)9-11(1)10-4-7-15-8-5-10/h1-4,6,9,14H,5,7-8H2
    • InChI Key： BZRVGHIPXRVDIP-UHFFFAOYSA-N
    • SMILES： S1CC=C(C2C=CC3=C(C=CN3)C=2)CC1

Computed Properties

  • Exact Mass: 215.07700
  • Monoisotopic Mass: 215.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • PSA: 41.09000
  • LogP: 3.68820

1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole,5-(3,6-dihydro-2H-thiopyran-4-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A119001440-1g
5-(3,6-Dihydro-2H-thiopyran-4-yl)-1H-indole
 885273-29-0 95%
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 $599.04 2023-08-31
Chemenu
CM146803-1g
5-(3,6-Dihydro-2H-thiopyran-4-yl)-1H-indole
 885273-29-0 95%
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 $669 2021-08-05
Chemenu
CM146803-1g
5-(3,6-Dihydro-2H-thiopyran-4-yl)-1H-indole
 885273-29-0 95%
1g
 $*** 2023-03-31

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